Cas no 918900-51-3 (2-fluoro-5-nitro-3-(trifluoromethyl)benzaldehyde)

• Product Name: 2-fluoro-5-nitro-3-(trifluoromethyl)benzaldehyde
• CAS No: 918900-51-3
• MF: C₈H₃F₄NO₃
• MW: 237.107936143875
• CID: 768783
• PubChem ID: 71426050
• Update Time: 2025-04-19

2-fluoro-5-nitro-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-fluoro-5-nitro-3-(trifluoromethyl)-
• 2-fluoro-5-nitro-3-(trifluoromethyl)benzaldehyde
• 918900-51-3
• Z2044814718
• DTXSID40844829
• SCHEMBL3353163
• EN300-11690611

• Inchi： 1S/C8H3F4NO3/c9-7-4(3-14)1-5(13(15)16)2-6(7)8(10,11)12/h1-3H
• InChI Key： CVJUFSOXLQRJDA-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=C(C=C1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 237.00490561g/mol
• Monoisotopic Mass: 237.00490561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes